2-(4-methoxyphenoxy)-N-4H-1,2,4-triazol-3-ylacetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C11H12N4O3/c1-17-8-2-4-9(5-3-8)18-6-10(16)14-11-12-7-13-15-11/h2-5,7H,6H2,1H3,(H2,12,13,14,15,16)
• InChI Key: PARGTTNKDPLSDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=NC=NN2
• Molecular Formula: C11H12N4O3
• Molecular Weight: 248.24 g/mol

Description

The compound falls within a class of compounds known for their diverse biological activities, often synthesized for their potential applications in pharmaceuticals and materials science. The related structures often involve triazole rings, known for their stability and versatility in chemical reactions.

Synthesis Analysis

Synthesis of similar compounds typically involves multi-step reactions, starting from basic precursors to achieve the desired triazole core, followed by modifications to introduce various functional groups (Liang, 2009). Common methods include the treatment of azides with alkynes (click chemistry), offering a straightforward route to triazole derivatives.

Mechanism of Action

Target of Action

Similar compounds such as 5-(4-methoxyphenoxy)-2,4-quinazolinediamine have been found to target dihydrofolate reductase, mitochondrial in humans .

Mode of Action

Based on the target of similar compounds, it can be inferred that it might interact with its target enzyme, leading to changes in the enzyme’s activity and thus affecting the cellular processes controlled by this enzyme .

Biochemical Pathways

Given the potential target, it might be involved in the folate metabolism pathway, which plays a crucial role in dna synthesis and repair .

Result of Action

Based on the potential target, it might inhibit the activity of the target enzyme, leading to changes in cellular processes such as dna synthesis and repair .

Action Environment

It’s known that factors such as ph, temperature, and presence of other compounds can affect the action of a compound .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and the conditions under which it is used. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future directions for research on this compound could include studies to better understand its properties and potential applications. This could involve experimental studies to investigate its physical and chemical properties, its reactivity, and its potential uses.